N-[1,1-dimethyl-2-(methylamino)-2-oxoethyl]-N-methyl-2-morpholin-4-ylbenzamide

• IUPAC Name: N-methyl-N-[2-methyl-1-(methylamino)-1-oxopropan-2-yl]-2-morpholin-4-ylbenzamide
• InChI: InChI=1S/C17H25N3O3/c1-17(2,16(22)18-3)19(4)15(21)13-7-5-6-8-14(13)20-9-11-23-12-10-20/h5-8H,9-12H2,1-4H3,(H,18,22)
• InChI Key: LYTFLDNVKGRJMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC)N(C)C(=O)C1=CC=CC=C1N2CCOCC2
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N-[1,1-dimethyl-2-(methylamino)-2-oxoethyl]-N-methyl-2-morpholin-4-ylbenzamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is commonly referred to as DMEMB, and it is a small molecule that can be synthesized in the laboratory. DMEMB has been found to have a variety of biochemical and physiological effects, making it a valuable tool in the study of cellular processes.

Mechanism of Action

The mechanism of action of DMEMB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cellular processes. It has been found to be particularly effective in inhibiting the activity of the enzyme protein kinase C, which is involved in a variety of cellular processes.
Biochemical and Physiological Effects:
DMEMB has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (cell death) in cancer cells. It has also been found to inhibit the activity of certain enzymes and proteins involved in cellular processes, and to modulate the activity of ion channels in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMEMB in laboratory experiments is its ability to inhibit the activity of specific enzymes and proteins, making it a valuable tool for studying cellular processes. However, one limitation of using DMEMB is that it can be toxic to cells at high concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving DMEMB. One area of research could involve the development of more specific inhibitors of protein kinase C, which could have important implications for the treatment of cancer. Another area of research could involve the study of the effects of DMEMB on other cellular processes, such as cell migration and adhesion. Additionally, the development of new synthetic methods for DMEMB could lead to the discovery of new analogs with different biochemical and physiological effects.

Synthesis Methods

DMEMB can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 2-morpholin-4-ylbenzoyl chloride with N-methyl-N-(2-aminoethyl)-2-propanamine. This reaction results in the formation of DMEMB, which can be purified using standard laboratory techniques.

Scientific Research Applications

DMEMB has been used in a variety of scientific research applications, including the study of cell signaling pathways, protein-protein interactions, and enzyme activity. It has been found to be particularly useful in the study of cancer cells, as it can inhibit the growth and proliferation of cancer cells.